Cas no 2171170-07-1 (2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid)

• Product Name: 2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid
• CAS No: 2171170-07-1
• MF: C₃₀H₃₂N₂O₅
• MW: 500.585488319397
• CID: 5961672
• PubChem ID: 165582402
• Update Time: 2025-06-13

2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2171170-07-1
• 2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid
• EN300-1529950

• Inchi： 1S/C30H32N2O5/c1-3-20(2)28(29(35)32(18-27(33)34)17-21-11-5-4-6-12-21)31-30(36)37-19-26-24-15-9-7-13-22(24)23-14-8-10-16-25(23)26/h4-16,20,26,28H,3,17-19H2,1-2H3,(H,31,36)(H,33,34)/t20-,28-/m0/s1
• InChI Key： DCXFGEZEIAEZAJ-MMTVBGGISA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)CC1C=CC=CC=1)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.23112213g/mol
• Monoisotopic Mass: 500.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid

Comprehensive Analysis of 2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid (CAS No. 2171170-07-1)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid (CAS No. 2171170-07-1) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), owing to its stability and compatibility with modern peptide coupling reagents. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its role in the synthesis of complex bioactive peptides and therapeutic proteins.

The molecular structure of 2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid features a stereospecific configuration at the 2S,3S positions, which is critical for its application in enantioselective synthesis. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures selective deprotection under mild basic conditions, making it ideal for automated peptide synthesizers. This attribute aligns with the growing demand for high-purity peptide intermediates in drug discovery and development.

Recent advancements in peptide-based therapeutics have spurred interest in compounds like CAS No. 2171170-07-1. For instance, the rise of GLP-1 receptor agonists and anticancer peptides has highlighted the need for reliable amino acid building blocks. The compound’s N-benzyl and methylpentanamido moieties contribute to its unique reactivity profile, enabling the construction of structurally diverse peptides. This versatility is particularly valuable in the development of targeted drug delivery systems and personalized medicine.

From a synthetic chemistry perspective, 2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid is often discussed in the context of green chemistry and sustainable synthesis. The compound’s efficient coupling efficiency and minimal side-product formation reduce waste, addressing the pharmaceutical industry’s push toward environmentally friendly processes. Additionally, its compatibility with microwave-assisted peptide synthesis (MAPS) techniques has further enhanced its appeal in high-throughput screening.

In the realm of proteomics and structural biology, this compound serves as a key intermediate for labeling and modifying peptides. The Fmoc group can be selectively removed without affecting other functional groups, facilitating the introduction of fluorescent tags or bioconjugation handles. This property is instrumental in studying protein-protein interactions and enzyme mechanisms, topics that dominate current research in biomolecular engineering.

As the demand for precision medicine grows, so does the need for specialized peptide synthons like CAS No. 2171170-07-1. Its application extends to neuroscience research, where modified peptides are used to investigate neurotransmitter receptors and ion channels. Furthermore, the compound’s role in vaccine adjuvant development has been explored, particularly in the design of peptide-based immunotherapies.

Quality control and analytical characterization of 2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and stereochemical integrity. These protocols align with Good Manufacturing Practice (GMP) standards, which are increasingly relevant in the production of clinical-grade peptides.

In summary, 2-[(2S,3S)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid (CAS No. 2171170-07-1) represents a cornerstone in modern peptide chemistry. Its multifaceted applications—from drug discovery to biomaterials science—underscore its importance in advancing life sciences and biotechnology. As research continues to uncover new therapeutic targets, this compound will undoubtedly remain a vital tool for scientists worldwide.